4-ethoxy-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide

• Molecular Formula: C25H20N2O5S
• Molecular Weight: 460.5 g/mol
• IUPAC Name: 4-ethoxy-N-(14-methyl-8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13(17)-heptaen-10-yl)benzenesulfonamide
• InChI: InChI=1S/C25H20N2O5S/c1-3-32-15-8-10-16(11-9-15)33(30,31)26-20-12-13-21-23-19(14-22(28)27(21)2)17-6-4-5-7-18(17)25(29)24(20)23/h4-14,26H,3H2,1-2H3
• InChI Key: UTXMGQIQDNUKIO-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=C3C4=C(C=C2)N(C(=O)C=C4C5=CC=CC=C5C3=O)C

Description

4-ethoxy-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide is a chemical compound that has shown potential in scientific research applications. It belongs to the class of quinoline sulfonamides and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide involves the inhibition of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in many types of cancer cells and is involved in the regulation of pH in the tumor microenvironment. Inhibition of CA IX by 4-ethoxy-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide leads to a decrease in the pH of the tumor microenvironment, which in turn inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
4-ethoxy-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis (programmed cell death) in these cells. It has also been found to inhibit the production of inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-ethoxy-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide in lab experiments is its potential as an anticancer agent. It has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo, and has shown promising results in animal models of cancer. However, one limitation of using this compound is its potential toxicity, as it has been found to be cytotoxic to some normal cells.

Future Directions

There are several future directions for the study of 4-ethoxy-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide. One direction is the development of more potent and selective inhibitors of CA IX, which may have fewer side effects and greater efficacy. Another direction is the study of the compound's potential as an anti-inflammatory agent, as it has been found to inhibit the production of inflammatory cytokines. Additionally, the compound's potential as a therapeutic agent for other diseases, such as cardiovascular disease and diabetes, could be explored.

Synthesis Methods

The synthesis of 4-ethoxy-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide involves the reaction of 3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinoline-6-sulfonyl chloride with 4-ethoxyaniline in the presence of a base. The reaction takes place in a solvent such as dichloromethane or chloroform, and the product is obtained by filtration and purification.

Scientific Research Applications

4-ethoxy-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide has been studied for its potential as an anticancer agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and has shown promising results in animal models of cancer. It has also been studied for its potential as an anti-inflammatory agent, as it has been found to inhibit the production of inflammatory cytokines.